Cas no 1806180-76-6 (2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1806180-76-6
• MF: C₆H₄F₃N₃O₆S
• MW: 303.17267036438
• CID: 4814702
• Update Time: 2025-05-23

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-2-1-11-5(13)3(12(14)15)4(2)19(10,16)17/h1H,(H,11,13)(H2,10,16,17)
• InChI Key： XXSUNNLTACHVCC-UHFFFAOYSA-N
• SMILES： S(C1=C(C(NC=C1OC(F)(F)F)=O)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 593
• XLogP3: -0.6
• Topological Polar Surface Area: 153

Additional information on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide

Research Brief on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806180-76-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806180-76-6) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, characterized by the presence of a nitro group, a trifluoromethoxy moiety, and a sulfonamide functional group, exhibits notable reactivity and selectivity. Recent studies have explored its role as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting carbonic anhydrase isoforms, suggesting potential applications in cancer therapy and metabolic disorders.

Synthetic routes to 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide have been optimized to improve yield and purity. A novel one-pot synthesis method, reported in Organic Process Research & Development, leverages microwave-assisted techniques to reduce reaction times and enhance scalability. This methodological advancement is critical for facilitating further preclinical evaluations and potential industrial-scale production.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. In vivo experiments conducted on rodent models revealed favorable absorption profiles and minimal off-target effects, positioning it as a viable candidate for further development. However, challenges such as solubility and tissue distribution remain areas of active investigation, as highlighted in a recent Bioorganic & Medicinal Chemistry Letters publication.

In conclusion, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide represents a promising scaffold for the design of next-generation therapeutics. Its multifaceted biological activities and improved synthetic accessibility underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its structure-activity relationships and exploring its utility in combination therapies.